methyl 2-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carbonyl)benzoate

• IUPAC Name: methyl 2-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazine-1-carbonyl]benzoate
• InChI: InChI=1S/C23H20FN7O3/c1-34-23(33)18-5-3-2-4-17(18)22(32)30-12-10-29(11-13-30)20-19-21(26-14-25-20)31(28-27-19)16-8-6-15(24)7-9-16/h2-9,14H,10-13H2,1H3
• InChI Key: XMQGZYDTVHUALV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=C(C=C5)F
• Molecular Formula: C23H20FN7O3
• Molecular Weight: 461.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne) has been performed for the synthesis of alicyclic derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by 1D and 2D NMR spectroscopy and X-ray crystallography.

Scientific Research Applications

Anticancer Activity

The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, a class of compounds similar to the one , have been found to exhibit diverse pharmacological activities, including anticancer properties.

Antimicrobial Activity

.

Analgesic and Anti-inflammatory Activity

.

Antioxidant Activity

.

Enzyme Inhibition

. This could make them useful in the treatment of various conditions, including Alzheimer’s disease, glaucoma, and certain types of cancer.

Antiviral Activity

.

Antitubercular Agents

.

.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines , have been associated with diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Mode of Action

It is known that the hydrogen bond accepting and donating characteristics of similar compounds make them precise pharmacophores with a bioactive profile, as they can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been found to exhibit antitumor activities , suggesting that they may interact with pathways related to cell proliferation and apoptosis.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds , suggesting that these compounds may have favorable pharmacokinetic properties.

Result of Action

Compounds with similar structures have been found to exhibit antitumor activities , suggesting that they may induce cell death in cancer cells or inhibit their proliferation.

Safety and Hazards

The safety and hazards associated with similar compounds have been studied. For instance, Flubrotizolam is a designer drug and its use is regulated in several countries.

Future Directions

Future research could focus on the synthesis, characterization, and biological activity of “methyl 2-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carbonyl)benzoate” and similar compounds. This could lead to the development of new therapeutic agents.